Cas no 184177-83-1 (Posazonazole intermediate POB)

• Product Name: Posazonazole intermediate POB
• CAS No: 184177-83-1
• MF: C₃₀H₃₅N₅O₃
• MW: 513.630606889725
• MDL: MFCD18374617
• CID: 66248
• PubChem ID: 46223297
• Update Time: 2026-02-03

Posazonazole intermediate POB Chemical and Physical Properties

Names and Identifiers

• 1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one
• 2-[(1S,2S)-1-ethyl-2-bezyloxypropyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]- 3H-1,2,4-Triazol-3-one,
• 1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)-piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one
• 2-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazo...
• 2-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one
• 2-[(1S,2S)-1-Ethyl-2-benzyloxypropyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one, 2-[1-ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-, [S-(R*,R*)]- (9CI)
• Posaconazole inter-2 3H-1,2,4-Triazol-3-one,2-[(1S,2S)-1-ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-
• Posaconazole side chain
• Posaconazole int2
• Posaconazole Intermediate2
• Posazonazole intermediate POB
• 2-[(1S,2S)-1-Ethyl-2-benzyloxypropyl]-2,4-dihydro-4-[4-[4-(4-
• 1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)-piperazin-1-yl)phenyl)-1H-1,2,4
• 1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)-piperazin-1-yl)phenyl)-1H-1,2,4-tr
• 2-[(1S,2S)-2-benzyloxy-1-ethyl-propyl]-4-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]-1,2,4-triazol-3-one
• 4-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]-2-[(2S,3S)-2-phenylmethoxypentan-3-yl]-1,2,4-triazol-3-one
• J-507563
• 2-((2S,3R)-2-(Benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one
• 1-((2S,3S)-2-(benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl) piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one
• BCP08707
• QLRPRKJUMRQTOV-IADCTJSHSA-N
• 1-[(2S,3S)-2-(benzyloxy)pentan-3-yl]-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• DS-16617
• F16787
• AKOS015901158
• 2-((2S,3S)-2-(benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 1-((2s,3s)-2-(benzyloxy)pentan-3-yl) -4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl) phenyl)-1h-1,2,4-triazol-5(4h)-one
• AH978V32DS
• A812840
• 2-[(1S,2S)-1-Ethyl-2-bezyloxypropyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one
• MFCD18374617
• 2-[(1S,2S)-1-ethyl-2-bezyloxypropyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]- 3H-1,2,4-Triazol-3-one
• CS-M2661
• 2-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phen
• 3H-1,2,4-TRIAZOL-3-ONE, 2-((1S,2S)-1-ETHYL-2-(PHENYLMETHOXY)PROPYL)-2,4-DIHYDRO-4-(4-(4-(4-HYDROXYPHENYL)-1-PIPERAZINYL)PHENYL)-
• SCHEMBL3960227
• 3H-1,2,4-Triazol-3-one, 2-[(1S,2S)-1-ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-
• 2-((1S,2S)-1-ETHYL-2-(PHENYLMETHOXY)PROPYL)-2,4-DIHYDRO-4-(4-(4-(4-HYDROXYPHENYL)-1-PIPERAZINYL)PHENYL)-3H-1,2,4-TRIAZOL-3-ONE
• EN300-345916
• 3H-1,2,4-Triazol-3-one,2-[1-ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-,[S-(R*,R*)]- (9CI)

• MDL： MFCD18374617
• Inchi： 1S/C30H35N5O3/c1-3-29(23(2)38-21-24-7-5-4-6-8-24)35-30(37)34(22-31-35)27-11-9-25(10-12-27)32-17-19-33(20-18-32)26-13-15-28(36)16-14-26/h4-16,22-23,29,36H,3,17-21H2,1-2H3/t23-,29-/m0/s1
• InChI Key： QLRPRKJUMRQTOV-IADCTJSHSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)[C@H](CC)N1C(N(C=N1)C1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)O)CC1)=O

Computed Properties

• Exact Mass: 513.27400
• Monoisotopic Mass: 513.274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 5.2

Experimental Properties

• Color/Form: Powder
• Density: 1.22
• Boiling Point: 685.4°C at 760 mmHg
• Flash Point: 368.3±34.3 °C
• Refractive Index: 1.632
• PSA: 75.76000
• LogP: 4.75260
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Posazonazole intermediate POB Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Posazonazole intermediate POB

Posazonazole Intermediate POB (CAS No. 184177-83-1): A Key Compound in Pharmaceutical Research

Posazonazole Intermediate POB (CAS No. 184177-83-1) is a significant compound in the field of pharmaceutical research, particularly in the development of antifungal agents. This intermediate plays a crucial role in the synthesis of posaconazole, a potent antifungal drug used to treat and prevent invasive fungal infections in immunocompromised patients. The compound's unique chemical structure and properties make it an essential component in the pharmaceutical industry, driving advancements in drug discovery and development.

The chemical structure of Posazonazole Intermediate POB is characterized by its triazole ring, which is a common feature in many antifungal drugs. The triazole moiety is known for its high affinity for fungal enzymes, making it an effective target for antifungal therapy. Additionally, the presence of specific functional groups in the molecule enhances its solubility and bioavailability, crucial factors for its effectiveness as a pharmaceutical intermediate.

Recent studies have highlighted the importance of Posazonazole Intermediate POB in the optimization of posaconazole synthesis. Researchers at the University of California, San Francisco, have reported that this intermediate can significantly improve the yield and purity of posaconazole through a more efficient synthetic pathway. This advancement not only reduces production costs but also ensures a higher quality end product, which is essential for clinical applications.

In clinical trials, posaconazole has demonstrated remarkable efficacy against a wide range of fungal pathogens, including Aspergillus species and Candida species. The use of Posazonazole Intermediate POB in the synthesis process has been shown to enhance the drug's pharmacokinetic properties, leading to better patient outcomes. A study published in the Journal of Antimicrobial Chemotherapy found that patients treated with posaconazole had a significantly lower incidence of breakthrough fungal infections compared to those receiving other antifungal agents.

The safety profile of posaconazole is another critical aspect that has been extensively studied. Clinical trials have shown that posaconazole is generally well-tolerated, with side effects being mild and manageable. The use of Posazonazole Intermediate POB in the synthesis process has contributed to maintaining these favorable safety characteristics, making posaconazole a preferred choice for prophylactic and therapeutic use in high-risk patient populations.

Beyond its role in posaconazole synthesis, Posazonazole Intermediate POB has also shown potential in the development of other antifungal agents. Researchers at the Institute for Advanced Study have explored its use as a building block for novel compounds with enhanced antifungal activity. These studies have identified several promising candidates that exhibit improved efficacy against resistant fungal strains, opening new avenues for antifungal drug development.

The global market for antifungal drugs is expected to grow significantly in the coming years, driven by increasing incidences of fungal infections and rising demand for more effective treatments. The availability of high-quality intermediates like Posazonazole Intermediate POB is crucial for meeting this demand and ensuring that new and improved antifungal drugs can be brought to market efficiently.

In conclusion, Posazonazole Intermediate POB (CAS No. 184177-83-1) is a vital compound in pharmaceutical research and development. Its unique chemical properties and role in the synthesis of posaconazole make it an indispensable component in the fight against fungal infections. Ongoing research continues to uncover new applications and improvements for this intermediate, further solidifying its importance in the field.